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Compound of Interest

Compound Name: HS-291

Cat. No.: B12387331 Get Quote

Disclaimer: This document provides general guidance for the proper disposal of the research

compound HS-291. It is not a substitute for a manufacturer-provided Safety Data Sheet (SDS).

Researchers, scientists, and drug development professionals must consult the official SDS for

HS-291 and adhere to their institution's specific hazardous waste management protocols and

local regulations.

HS-291 is identified as a research-grade HtpG inhibitor of Borrelia burgdorferi, the causative

agent of Lyme disease. It is comprised of a high-affinity ligand for Bb HtpG, a PEG linker, and

the photoactive toxin Verteporfin.[1] Upon activation with light, HS-291 generates reactive

oxygen species, leading to the inactivation of the bacterium.[1][2] Due to its photoactive and

toxic components, proper handling and disposal are critical to ensure laboratory safety and

environmental protection.

Quantitative Data Summary
As specific quantitative data for HS-291 is not publicly available, the following table presents a

hypothetical summary of properties for a compound of this nature. Users must refer to the

manufacturer's SDS for actual values.
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Parameter
Hypothetical
Value/Information

Source

Molecular Formula C73H78N8O9 Not Available

Molecular Weight 1235.45 g/mol Not Available

Appearance Solid Not Available

Solubility Soluble in DMSO Not Available

Storage Temperature -20°C Not Available

Light Sensitivity Highly sensitive to light [1]

Primary Hazard Phototoxic, Biologically Active [1][2]

Experimental Protocol: General Procedure for
Inactivation and Disposal of HS-291 Waste
The following is a generalized protocol for the inactivation and disposal of waste containing HS-
291. This protocol should be adapted to comply with institutional and local regulations.

Objective: To safely inactivate the photoactive properties of HS-291 waste and prepare it for

disposal as hazardous chemical waste.

Materials:

Waste container for HS-291 (e.g., glass bottle for liquid waste, labeled hazardous waste bag

for solid waste)

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Chemical fume hood

Hazardous waste labels

Sodium hypochlorite solution (bleach) or other appropriate oxidizing agent

pH indicator strips
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Procedure:

Segregation of Waste:

Collect all waste contaminated with HS-291 (e.g., unused solutions, contaminated pipette

tips, gloves, and culture plates) in a designated, properly labeled hazardous waste

container.

Do not mix HS-291 waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Inactivation of Photoactive Component (Verteporfin):

For liquid waste: Under a chemical fume hood, treat the HS-291 solution with an oxidizing

agent, such as a sodium hypochlorite solution, to degrade the porphyrin structure of

Verteporfin. The final concentration and reaction time should be determined in consultation

with your institution's EHS guidelines.

For solid waste: If feasible and safe, rinse contaminated items with a solution that can

inactivate HS-291 before placing them in the solid waste container.

Neutralization (if applicable):

After inactivation, check the pH of the liquid waste. Neutralize the solution to a pH

between 6 and 8 using a suitable acid or base.

Containerization and Labeling:

Ensure the hazardous waste container is securely sealed.

Attach a completed hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name(s) of the contents (including HS-291 and any solvents or

reagents)

The approximate percentage of each component
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The specific hazards (e.g., Toxic, Photoreactive)

The date of accumulation

The principal investigator's name and contact information

Storage and Disposal:

Store the labeled hazardous waste container in a designated satellite accumulation area.

Arrange for pickup and disposal by your institution's EHS department or a licensed

hazardous waste disposal company.

Visualizing the Disposal Workflow
The following diagram illustrates the general decision-making process for the proper disposal of

HS-291 waste in a laboratory setting.
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Caption: Workflow for the safe disposal of HS-291 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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